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Introduction

Trifloxystrobin is a broad-spectrum, synthetic fungicide derived from the naturally occurring

strobilurins.[1] It is a member of the Quinone outside Inhibitor (QoI) fungicide group, designated

by the Fungicide Resistance Action Committee (FRAC) as Group 11.[2][3] Its mode of action,

translaminar movement, and robust residual activity make it a valuable component in integrated

pest management (IPM) programs for a wide range of crops, including cereals, fruits,

vegetables, and ornamentals.[2][4][5] This document provides detailed application notes and

experimental protocols for researchers and scientists utilizing Trifloxystrobin in IPM

strategies.

Application Notes
1. Mode of Action

Trifloxystrobin inhibits mitochondrial respiration in fungal cells by binding to the Quinone

outside (Qo) site of the cytochrome bc1 complex (Complex III) in the electron transport chain.

[2][4] This action blocks electron transfer, which disrupts the production of adenosine

triphosphate (ATP), the primary energy source for the cell.[2][4] The disruption of energy

production prevents fungal spore germination and mycelial growth, providing both preventative

and curative activity against fungal pathogens.[2][4]
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2. Spectrum of Activity

Trifloxystrobin is effective against a broad spectrum of fungal diseases from the

Ascomycetes, Basidiomycetes, Oomycetes, and Deuteromycetes classes.[6]

Target Diseases: Powdery mildew, downy mildew, rusts, leaf spots, apple scab, anthracnose,

rice blast, and sheath blight.[2][5][6][7]

Target Crops: Cereals (wheat, barley, corn), fruits (apples, pears, grapes, mangoes),

vegetables (cucumbers, tomatoes, potatoes), and ornamentals.[6][7][8]

3. Resistance Management

The high site-specific activity of QoI fungicides like Trifloxystrobin makes them prone to the

development of resistance in fungal populations.[9][10] To ensure long-term efficacy, a robust

resistance management strategy is critical.

Rotation: Rotate Trifloxystrobin with fungicides from different FRAC groups with different

modes of action.[2] Avoid consecutive applications of any Group 11 fungicide.[2]

Mixtures: Utilize Trifloxystrobin in pre-formulated mixtures or tank-mixes with multi-site or

different single-site fungicides (e.g., triazoles like tebuconazole).[2][9][11] This provides

multiple modes of action against the pathogen, reducing the selection pressure for

resistance.[2]

Application Limits: Do not apply more than the maximum number of recommended

applications per season, as specified by product labels.[1] For example, a program for

apples might limit applications to a block of three treatments per season.[1]

Rate Adherence: Always use the manufacturer's recommended application rates. Using

lower rates can contribute to the selection of less susceptible fungal strains.[9]

4. Integration into IPM Programs

Trifloxystrobin is suitable for use in IPM programs, which combine multiple strategies for long-

term pest control with minimal impact on the environment.[1][2]
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Monitoring: Base fungicide applications on scouting and disease forecasting models rather

than a fixed calendar schedule.

Cultural Practices: Employ cultural controls such as selecting resistant crop varieties, crop

rotation, and sanitation to reduce disease pressure.[2]

Biological Controls: Trifloxystrobin is generally considered to have low toxicity to many

beneficial insects, making it compatible with biological control programs.[8][12] However,

effects can be species-specific. For example, it is classified as harmless to some predatory

mites and parasitic wasps but may be harmful to others in laboratory settings.[1]

Chemical Selectivity: When chemical control is necessary, use Trifloxystrobin as part of a

planned program that considers its impact on non-target organisms and the environment.

5. Environmental Fate and Non-Target Effects

Soil: Trifloxystrobin is non-persistent in soil, with laboratory studies showing rapid

degradation with half-lives between 0.41 and 0.91 days.[13] It has low water solubility and is

not expected to leach into groundwater.[5]

Water: The fungicide degrades rapidly in water, with an environmental half-life under summer

sunlight of approximately 1.1 to 1.7 days.[14][15] However, it is highly toxic to fish and

aquatic invertebrates.[5] Therefore, direct contamination of water bodies must be strictly

avoided.[1] Aerial application is often forbidden to mitigate this risk.[1]

Beneficial Organisms: Trifloxystrobin has low acute toxicity to honeybees, earthworms, and

soil microorganisms.[1][5] It is rated as having low toxicity to the European honey bee (Apis

mellifera) and some parasitic wasps.[12] However, some studies indicate potential negative

impacts on certain beneficials, so local testing and observation are recommended.[1][16]

Data Presentation
Table 1: Summary of Trifloxystrobin Efficacy Data
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Crop(s) Target Disease(s)
Efficacy / Disease
Control

Reference

Apple Powdery Mildew

95-100% protection

compared to non-

treated trees.

[17]

Apple, Pear Black Spot (Scab)

Equivalent to or better

than standard

fungicide treatments.

[1]

Grape

Powdery Mildew,

Downy Mildew

(suppression)

Equivalent to or better

than standard

fungicide treatments.

[1]

Nectarine Powdery Mildew

More effective than

myclobutanil or

penconazole.

[17]

Prune Rust
98.0% protection

compared to control.
[17]

Rice
Sheath Blight

(Rhizoctonia solani)

37.6% disease control

(when combined with

Tebuconazole).

[18]

Dogwood
Powdery Mildew

(Erysiphe pulchra)

Significantly reduced

incidence compared

to untreated control.

[19]

Table 2: General Application Recommendations
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Crop Type
Application
Rate (Active
Ingredient)

Application
Method

Notes Reference

General Crops 100 - 200 g/ha Foliar Spray

Rate depends on

crop and disease

severity.

[7]

Pome Fruit,

Grapes

150 - 200 g/ha

(product)

Dilute or

concentrate

boom spray.

Apply at 10-14

day intervals;

max 3

applications/seas

on.

[1]

Soybeans (USA)
0.0913 - 0.1271

kg/ha max
Foliar Spray

3 applications

max; 21-day pre-

harvest interval.

[20]

Rice

0.4 g/L (product

with

Tebuconazole)

Foliar Spray - [18]

Table 3: Summary of Ecotoxicological Data
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Organism
Group

Species Endpoint Value Reference

Fish - Chronic NOEC 7.7 ppb (µg/L) [1]

Aquatic

Invertebrates
- Chronic NOEC 2.76 ppb (µg/L) [1]

Aquatic

Invertebrates

Chironomus

riparius

Chronic EC50

(28 d)
450 µg/L [21]

Aquatic

Invertebrates

Chironomus

riparius

Chronic NOEC

(28 d)
200 µg/L [21]

Birds -
Chronic Dietary

NOEC

>320 mg a.i./kg-

diet
[13]

Honeybees Apis mellifera Acute Toxicity Low [1][12]

Earthworms - Acute Toxicity Low [1]

NOEC: No Observed Effect Concentration; EC50: Effective Concentration for 50% of

organisms.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Trifloxystrobin

Objective: To evaluate the efficacy of Trifloxystrobin formulations against a target fungal

disease on a specific crop under field conditions.

1. Experimental Design:

Layout: Use a Randomized Complete Block Design (RCBD) with a minimum of four
replications.[22]
Plot Size: Define plot size based on crop type and application equipment to minimize spray
drift between plots (e.g., 5m x 10m).
Treatments:

Trifloxystrobin formulation at the proposed rate (T1).
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Trifloxystrobin formulation at a higher/lower rate (optional, T2).
A registered commercial standard fungicide for comparison (Reference).[23]
Untreated Control (UTC).

2. Site Selection and Crop Management:

Select a site with a history of the target disease and uniform soil conditions.[22]
Follow standard agronomic practices for the crop regarding planting, fertilization, and
irrigation.[22]
If natural infection is unreliable, artificial inoculation may be performed to ensure adequate
disease pressure.

3. Application of Treatments:

Equipment: Use a calibrated backpack sprayer or plot sprayer with appropriate nozzles to
ensure uniform coverage.[22] Record spray volume, pressure, and nozzle type.
Timing: Apply treatments based on the protocol's objective, which may be preventative
(before disease symptoms appear) or curative (at the first sign of disease). Record the crop
growth stage and weather conditions at the time of application.
Frequency: Apply subsequent treatments based on the proposed label recommendations
(e.g., 10-14 day intervals).[1]

4. Data Collection and Assessment:

Disease Severity: Assess disease severity at regular intervals (e.g., 7, 14, and 21 days after
the final application).
Method: Randomly select a predetermined number of plants or leaves (e.g., 20) from the
center of each plot. Rate disease severity using a standardized rating scale (e.g., 0-9 scale
or percentage of leaf area affected).
Phytotoxicity: Observe and record any signs of crop injury (e.g., chlorosis, necrosis, stunting)
at each assessment date.
Yield: At crop maturity, harvest a defined area from the center of each plot to determine yield
and quality parameters.

5. Data Analysis:

Analyze disease severity and yield data using Analysis of Variance (ANOVA) appropriate for
an RCBD.
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Use a mean separation test (e.g., Tukey's HSD, LSD) at p≤0.05 to compare treatment
means.
Calculate percent disease control relative to the untreated control.

Protocol 2: Fungicide Resistance Monitoring (In Vitro Assay)

Objective: To determine the sensitivity of a fungal pathogen population to Trifloxystrobin.

1. Isolate Collection:

Collect at least 50-100 single-spore isolates of the target pathogen from infected plant tissue
from various fields (both treated and untreated with QoI fungicides).

2. Media Preparation:

Prepare a suitable growth medium (e.g., Potato Dextrose Agar - PDA) and amend it with a
technical grade source of Trifloxystrobin.
Create a dilution series to achieve final concentrations in the media that bracket the
expected EC50 value (e.g., 0, 0.01, 0.1, 1, 10, 100 mg/L). Use a solvent control (e.g.,
acetone or ethanol) if the fungicide is not water-soluble.

3. Inoculation and Incubation:

Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing colony of
each isolate onto the center of the amended and control plates.
Incubate the plates in the dark at an optimal temperature for the pathogen's growth.

4. Data Collection and Analysis:

Measure the colony diameter (in two perpendicular directions) of each isolate on each plate
after a set incubation period (e.g., when the control plate has reached approximately 70-80%
of the plate diameter).
Calculate the percent inhibition of mycelial growth for each concentration relative to the
control.
For each isolate, perform a probit or log-logistic regression analysis to calculate the EC50
value (the effective concentration that inhibits growth by 50%).
Analyze the distribution of EC50 values to identify shifts in sensitivity within the pathogen
population.
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Protocol 3: Non-Target Aquatic Organism Acute Toxicity Test (e.g., Daphnia magna)

Objective: To determine the acute toxicity (EC50) of Trifloxystrobin to a standard aquatic

invertebrate species. This protocol is based on OECD Guideline 202.

1. Test Organism:

Use juvenile Daphnia magna (<24 hours old) from a healthy, laboratory-reared culture.

2. Test Substance and Solutions:

Prepare a stock solution of Trifloxystrobin using technical grade active ingredient.
Create a geometric series of at least five test concentrations (e.g., 1, 2, 4, 8, 16 µg/L) and a
control (culture water only).

3. Experimental Setup:

Vessels: Use glass beakers or vials as test vessels.
Replicates: Set up at least four replicates for each test concentration and the control.
Loading: Place a minimum of 5 daphnids into each replicate vessel containing the test
solution. The total volume should provide at least 2 mL per animal.
Conditions: Maintain the test under controlled conditions: 20 ± 2°C, with a 16:8 hour
light:dark photoperiod. Do not feed the organisms during the test.

4. Observations and Data Collection:

Observe the daphnids at 24 and 48 hours.
Record the number of immobilized (unable to swim) daphnids in each replicate.
Immobilization is the endpoint, as it is a precursor to mortality.

5. Data Analysis:

Calculate the percentage of immobilization for each concentration at each time point.
Determine the 24-h and 48-h EC50 values and their 95% confidence limits using statistical
methods such as probit analysis or logistic regression.

Mandatory Visualizations
Caption: Trifloxystrobin inhibits the mitochondrial electron transport chain.
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Figure 2: Logical Flow of an IPM Program Using Trifloxystrobin
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Caption: Decision-making process for using Trifloxystrobin within an IPM framework.
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Figure 3: Experimental Workflow for a Field Efficacy Trial
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Caption: A generalized workflow for conducting fungicide field efficacy trials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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